Cas no 863222-21-3 ((1s,4s)-4-azidocyclohexane-1-carboxylic acid)

• Product Name: (1s,4s)-4-azidocyclohexane-1-carboxylic acid
• CAS No: 863222-21-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 2163417
• PubChem ID: 23154170
• Update Time: 2025-11-02

(1s,4s)-4-azidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• N3-1,4-cis-chc-oh
• (1s,4s)-4-azidocyclohexane-1-carboxylic acid
• AKOS030212953
• HY-151856
• DA-75924
• 4-azidocyclohexane-1-carboxylic acid
• (1r,4r)-4-azidocyclohexane-1-carboxylic acid
• SCHEMBL19784330
• MFCD22989460
• HY-151731
• trans-4-azidocyclohexanecarboxylic acid
• 863222-21-3
• EN300-1720529
• NJB22221
• G85191
• 967-945-7
• N3-1,4-trans-CHC-OH
• 1931895-14-5
• cis-4-Azidocyclohexane carboxylic acid
• MFCD22989461
• N3-1,4-TRANS-CHC-OH, trans
• rac-(1S,4S)-4-Azidocyclohexane-1-carboxylic acid
• DA-75925
• CS-0618838
• CS-0620386
• APIATWTVGOEUSS-IZLXSQMJSA-N
• EN300-2008894
• G85192
• GCD89514
• AKOS030212952

• Inchi： 1S/C7H11N3O2/c8-10-9-6-3-1-5(2-4-6)7(11)12/h5-6H,1-4H2,(H,11,12)
• InChI Key： APIATWTVGOEUSS-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 169.085126602Da
• Monoisotopic Mass: 169.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.7Ų

(1s,4s)-4-azidocyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1s,4s)-4-azidocyclohexane-1-carboxylic acid

Exploring the Versatile Applications of (1s,4s)-4-Azidocyclohexane-1-Carboxylic Acid (CAS 863222-21-3) in Modern Chemistry

In the rapidly evolving field of organic chemistry, (1s,4s)-4-azidocyclohexane-1-carboxylic acid (CAS 863222-21-3) has emerged as a compound of significant interest. This cyclohexane derivative, characterized by its unique azido functional group and carboxylic acid moiety, offers remarkable versatility in synthetic applications. Researchers are particularly drawn to its potential in click chemistry reactions, where its azide group enables efficient conjugation with alkynes under mild conditions.

The molecular structure of (1s,4s)-4-azidocyclohexane-1-carboxylic acid presents an intriguing combination of rigidity from the cyclohexane ring and reactivity from its functional groups. With a molecular weight of 169.16 g/mol, this compound demonstrates excellent solubility in polar organic solvents, making it particularly useful in various organic synthesis protocols. The stereochemistry at positions 1 and 4 (both S-configuration) adds another dimension to its potential applications in chiral synthesis and asymmetric catalysis.

Recent advancements in bioconjugation techniques have highlighted the importance of azide-containing compounds like (1s,4s)-4-azidocyclohexane-1-carboxylic acid. Its ability to participate in Staudinger ligation and copper-catalyzed azide-alkyne cycloaddition (CuAAC) makes it invaluable for protein labeling, drug discovery, and biomaterial development. These applications align perfectly with current research trends in targeted drug delivery systems and theranostic agents.

The pharmaceutical industry has shown growing interest in 863222-21-3 as a potential building block for prodrug development. The carboxylic acid group allows for easy derivatization, while the azide functionality enables subsequent conjugation to various targeting moieties. This dual functionality positions (1s,4s)-4-azidocyclohexane-1-carboxylic acid as a promising candidate for developing site-specific therapeutics with reduced off-target effects.

In material science, researchers are exploring applications of this compound in polymer modification and surface functionalization. The azide group's ability to form stable triazole linkages under mild conditions makes it ideal for creating functionalized materials with tailored properties. Current investigations focus on its use in developing smart coatings, responsive hydrogels, and bioactive surfaces for medical devices.

The synthesis of (1s,4s)-4-azidocyclohexane-1-carboxylic acid typically involves selective azidation of appropriately protected cyclohexane derivatives, followed by careful deprotection and purification. Recent methodological improvements have enhanced the yield and purity of this compound, making it more accessible for research applications. These advancements address one of the most common search queries regarding this compound: "efficient synthesis methods for azidocyclohexane carboxylic acids."

Safety considerations for handling 863222-21-3 follow standard laboratory protocols for azide-containing compounds. While not classified as highly hazardous, proper precautions should be taken during storage and manipulation. The compound's stability under various conditions is another frequent topic of inquiry, with studies confirming its robustness in neutral to slightly acidic environments at room temperature.

Analytical characterization of (1s,4s)-4-azidocyclohexane-1-carboxylic acid typically employs techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. The distinctive azide stretch in IR spectra (around 2100 cm⁻¹) provides a reliable fingerprint for quality control. These analytical aspects are particularly relevant to researchers searching for "characterization data of azidocyclohexane derivatives."

The commercial availability of (1s,4s)-4-azidocyclohexane-1-carboxylic acid has improved significantly in recent years, with several specialty chemical suppliers offering this compound in various purity grades. This increased accessibility has facilitated its adoption across multiple research areas, from medicinal chemistry to materials engineering. Current market trends indicate growing demand for custom derivatives and isotopically labeled versions of this compound.

Future research directions for 863222-21-3 may explore its potential in bioorthogonal chemistry applications, where its reactivity profile could enable new strategies for live-cell imaging and in vivo labeling. The compound's compatibility with various biological systems makes it particularly attractive for these cutting-edge applications. These prospects align with the increasing search interest in "bioorthogonal tools for chemical biology."

In conclusion, (1s,4s)-4-azidocyclohexane-1-carboxylic acid represents a versatile and valuable compound in modern chemical research. Its unique combination of structural features and reactivity continues to inspire innovative applications across multiple scientific disciplines. As synthetic methodologies advance and new applications emerge, this compound is poised to play an increasingly important role in addressing current challenges in chemical biology, materials science, and pharmaceutical development.